Cas no 2229329-31-9 (tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate)

• Product Name: tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate
• CAS No: 2229329-31-9
• MF: C₁₁H₁₇FN₄O₂
• MW: 256.276685476303
• CID: 5891708
• PubChem ID: 165831328
• Update Time: 2025-05-23

tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate
• tert-butyl N-[5-(2-amino-1-fluoroethyl)pyrimidin-2-yl]carbamate
• 2229329-31-9
• EN300-1882453

• Inchi： 1S/C11H17FN4O2/c1-11(2,3)18-10(17)16-9-14-5-7(6-15-9)8(12)4-13/h5-6,8H,4,13H2,1-3H3,(H,14,15,16,17)
• InChI Key： GXMRTFPULQZZCY-UHFFFAOYSA-N
• SMILES： FC(CN)C1C=NC(=NC=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 256.13355396g/mol
• Monoisotopic Mass: 256.13355396g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 90.1Ų

Additional information on tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate

Recent Advances in the Study of tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate (CAS: 2229329-31-9)

The compound tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate (CAS: 2229329-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique pyrimidine core and fluoroethylamine side chain, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and targeted cancer therapies. Recent studies have focused on its synthesis, structural optimization, and biological evaluation, shedding light on its mechanism of action and therapeutic efficacy.

One of the key advancements in the study of this compound is its role as a key intermediate in the synthesis of selective kinase inhibitors. Researchers have demonstrated that the fluoroethylamine moiety enhances the binding affinity of the molecule to specific kinase domains, thereby improving its inhibitory activity. A recent publication in the Journal of Medicinal Chemistry highlighted the successful use of tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate in the development of a new class of EGFR inhibitors, which exhibited potent anti-proliferative effects against non-small cell lung cancer (NSCLC) cell lines.

In addition to its application in oncology, this compound has also been explored for its potential in neurodegenerative diseases. A study published in ACS Chemical Neuroscience reported that derivatives of tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate could modulate the activity of certain neurotransmitter receptors, offering a novel approach to treating conditions such as Alzheimer's disease and Parkinson's disease. The fluorinated side chain was found to play a critical role in enhancing blood-brain barrier penetration, a significant challenge in CNS drug development.

The synthetic pathways for tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate have also been optimized in recent years. A team of researchers from the University of Cambridge developed a more efficient and scalable synthesis route, reducing the number of steps and improving overall yield. This advancement is expected to facilitate large-scale production and further preclinical evaluation of the compound and its derivatives.

Despite these promising developments, challenges remain in the clinical translation of tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate. Issues such as metabolic stability, off-target effects, and potential toxicity need to be addressed through rigorous preclinical studies. However, the growing body of research underscores the compound's potential as a versatile scaffold for drug discovery, with applications spanning oncology, neurology, and beyond.

In conclusion, tert-butyl N-5-(2-amino-1-fluoroethyl)pyrimidin-2-ylcarbamate (CAS: 2229329-31-9) represents a compelling area of research in chemical biology and pharmaceutical sciences. Its unique structural features and diverse biological activities make it a valuable candidate for further investigation. As synthetic methodologies and biological understanding continue to advance, this compound is poised to play a pivotal role in the development of next-generation therapeutics.